Cas no 36214-36-5 (2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-3,4-dione)

• Product Name: 2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-3,4-dione
• CAS No: 36214-36-5
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 6191516
• PubChem ID: 165676241
• Update Time: 2025-07-20

2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-3,4-dione Chemical and Physical Properties

Names and Identifiers

• 36214-36-5
• 2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-3,4-dione
• EN300-7494363

• Inchi： 1S/C6H7N3O2/c10-5-6(11)9-3-1-2-4(9)7-8-5/h1-3H2,(H,8,10)
• InChI Key： MGZSPJBXQKWMPA-UHFFFAOYSA-N
• SMILES： O=C1C(NN=C2CCCN21)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.8Ų

Additional information on 2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-3,4-dione

Introduction to 2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-3,4-dione (CAS No. 36214-36-5) and Its Emerging Applications in Chemical Biology

2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-3,4-dione, identified by the chemical identifier CAS No. 36214-36-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural framework and potential biological activities. This bicyclic triazine derivative belongs to a class of molecules that exhibit remarkable versatility in medicinal chemistry and drug discovery. The compound’s intricate architecture, featuring fused rings and multiple nitrogen atoms, positions it as a promising scaffold for developing novel therapeutic agents.

The pyrrolo[2,1-c][1,2,4]triazine core of this molecule is particularly noteworthy for its ability to interact with biological targets in diverse ways. The presence of multiple nitrogen atoms provides numerous opportunities for hydrogen bonding and electrostatic interactions with proteins and nucleic acids. This structural feature has made it a focal point for researchers exploring structure-activity relationships (SAR) in the design of small-molecule inhibitors and modulators. Recent studies have highlighted the compound’s potential as a kinase inhibitor due to its ability to bind to the ATP-binding pockets of various enzymes.

In the realm of chemical biology, CAS No. 36214-36-5 has been investigated for its role in modulating cellular pathways associated with inflammation and cancer. The triazine moiety is known to exhibit anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes and other inflammatory mediators. Preliminary in vitro studies have demonstrated that derivatives of this compound can attenuate pro-inflammatory cytokine release from macrophages, suggesting its utility in treating chronic inflammatory disorders.

Moreover, the pyrrolo[2,1-c][1,2,4]triazine scaffold has shown promise in oncology research. Its ability to disrupt microtubule formation and interfere with cell cycle progression has been explored in several preclinical studies. Researchers have synthesized analogs of CAS No. 36214-36-5 that exhibit cytotoxic effects against various cancer cell lines while displaying lower toxicity toward normal cells. This selectivity is critical for developing safer anticancer therapies and underscores the importance of fine-tuning the molecular structure to optimize pharmacological properties.

The synthesis of 2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazine-3,4-dione presents both challenges and opportunities for chemists. The multi-step synthesis involves cyclization reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods have enabled more efficient production of this compound without compromising its structural integrity. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions on the triazine ring.

Recent innovations in computational chemistry have further accelerated the development of derivatives based on CAS No. 36214-36-5. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead compounds before conducting expensive wet-lab experiments. This integration of computational methods with experimental approaches has significantly reduced the time required to identify promising candidates for further investigation.

The pharmacokinetic profile of 2H,3H,4H,6H,7H-pyrrolo[2],1-c][1],24-triazine-3,44-dione derivatives remains an area of active research. Studies have focused on improving solubility and bioavailability while minimizing off-target effects. Modifications such as introducing hydrophilic or lipophilic substituents have been explored to enhance absorption and distribution within biological systems. These efforts are crucial for translating promising preclinical findings into effective clinical treatments.

In conclusion,CAS No 36214 36 5 represents a versatile scaffold with significant potential in pharmaceutical development Its unique structural features make it an attractive candidate for designing drugs targeting various diseases including cancer inflammation and neurodegenerative disorders As research continues advancements in synthesis computational modeling and pharmacokinetic optimization will further unlock its therapeutic possibilities paving the way for novel treatments that address unmet medical needs